Cas no 118219-23-1 ((S)-2-Cbz-aminobutane-1,4-diol)

(S)-2-Cbz-aminobutane-1,4-diol is a chiral intermediate widely used in organic synthesis and pharmaceutical research. Its key structural features include a Cbz-protected amine group and two hydroxyl functionalities, making it a versatile building block for the preparation of biologically active compounds. The (S)-configuration ensures enantioselectivity in asymmetric synthesis, while the Cbz group offers selective deprotection options. This compound is particularly valuable in peptidomimetics and drug development due to its ability to introduce both amino and diol motifs into target molecules. Its high purity and well-defined stereochemistry contribute to reproducible results in complex synthetic pathways. The compound's stability under standard handling conditions further enhances its utility in laboratory applications.
(S)-2-Cbz-aminobutane-1,4-diol structure
118219-23-1 structure
Product Name:(S)-2-Cbz-aminobutane-1,4-diol
CAS No:118219-23-1
MF:C12H17NO4
MW:239.267683744431
MDL:MFCD03426373
CID:63348
PubChem ID:7022411
Update Time:2025-06-07

(S)-2-Cbz-aminobutane-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Cbz-aminobutane-1,4-diol
    • (S)-(3-Hydroxy-1-hydroxymethylpropyl)carbamic acid benzyl ester
    • (S)-2-Cbz-amino-butane-1,4-diol
    • (S)-BENZYL-1,4-DIHYDROXYBUTAN-2-YLCARBAMATE
    • benzyl N-[(2S)-1,4-dihydroxybutan-2-yl]carbamate
    • (S)-(-)-2-(Cbz-amino)-1,4-butanediol
    • REF DUPL: (S)-2-Cbz-amino-butane-1,4-diol
    • (S)-BENZYL 1,4-DIHYDROXYBUTAN-2-YLCARBAMATE
    • Benzyl [(2S)-1,4-dihydroxy-2-butanyl]carbaMate
    • Carbamic acid, [(1S)-3-hydroxy-1-(hydroxymethyl)propyl]-, phenylmethyl ester (9CI)
    • CS-0149658
    • UZEHYMIWBJBOPW-NSHDSACASA-N
    • AKOS015911884
    • J-502417
    • 118219-23-1
    • (S)-N-(benzyloxycarbonyl)-2-aminobutane-1,4-diol
    • SCHEMBL1570465
    • MFCD03426373
    • DTXSID70427447
    • EN300-7420486
    • benzyl N-[(1S)-3-hydroxy-1-(hydroxymethyl)propyl]carbamate
    • AS-37278
    • AC-23788
    • Carbamic acid, N-[(1S)-3-hydroxy-1-(hydroxymethyl)propyl]-, phenylmethyl ester
    • MDL： MFCD03426373
    • Inchi： 1S/C12H17NO4/c14-7-6-11(8-15)13-12(16)17-9-10-4-2-1-3-5-10/h1-5,11,14-15H,6-9H2,(H,13,16)/t11-/m0/s1
    • InChI Key： UZEHYMIWBJBOPW-NSHDSACASA-N
    • SMILES： OC[C@H](CCO)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 239.11600
  • Monoisotopic Mass: 239.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 78.8Ų

Experimental Properties

  • Color/Form: White to Yellow Solid
  • PSA: 78.79000
  • LogP: 1.04700

(S)-2-Cbz-aminobutane-1,4-diol Security Information

(S)-2-Cbz-aminobutane-1,4-diol Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(S)-2-Cbz-aminobutane-1,4-diol Pricemore >>

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abcr
AB168976-1 g
(S)-2-Cbz-amino-butane-1,4-diol, 97%; .
 118219-23-1 97%
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abcr
AB168976-5 g
(S)-2-Cbz-amino-butane-1,4-diol, 97%; .
 118219-23-1 97%
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TRC
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(S)-2-Cbz-aminobutane-1,4-diol
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(S)-2-Cbz-aminobutane-1,4-diol Production Method

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